Cas no 57649-13-5 (2-(dimethylamino)-5-fluorophenol)

• Product Name: 2-(dimethylamino)-5-fluorophenol
• CAS No: 57649-13-5
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 6032697
• PubChem ID: 72222456
• Update Time: 2025-05-19

2-(dimethylamino)-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(dimethylamino)-5-fluoro-
• 2-(dimethylamino)-5-fluorophenol
• 57649-13-5
• MB24817
• EN300-1832057
• 2-dimethylamino-5-fluorophenol

• Inchi： 1S/C8H10FNO/c1-10(2)7-4-3-6(9)5-8(7)11/h3-5,11H,1-2H3
• InChI Key： LAOICFRBSDCPPX-UHFFFAOYSA-N
• SMILES： C1(O)=CC(F)=CC=C1N(C)C

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 208.6±25.0 °C(Predicted)
• pka: 9.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(dimethylamino)-5-fluorophenol

Professional Introduction to 2-(dimethylamino)-5-fluorophenol (CAS No. 57649-13-5)

2-(dimethylamino)-5-fluorophenol, identified by its Chemical Abstracts Service (CAS) number 57649-13-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of fluorinated aromatic amines, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The presence of both a dimethylamino group and a fluorine substituent on the phenolic ring imparts unique electronic and steric characteristics, making it a valuable intermediate in the synthesis of various bioactive molecules.

The dimethylamino group is known for its ability to enhance the basicity and lipophilicity of a molecule, which can be crucial for its interaction with biological targets. In contrast, the fluorophenol moiety introduces a fluorine atom, which is widely recognized for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical agents. The combination of these two functional groups in 2-(dimethylamino)-5-fluorophenol suggests that it may serve as a versatile building block for designing novel therapeutic agents targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug discovery. For instance, studies have demonstrated that fluorine atoms can significantly improve the metabolic stability of drug candidates by resisting degradation pathways such as hydroxylation. Additionally, fluorine substitution can enhance binding interactions with biological receptors, leading to increased efficacy and reduced side effects. The compound 2-(dimethylamino)-5-fluorophenol exemplifies these principles, offering a promising scaffold for further derivatization and optimization.

In the realm of bioorganic synthesis, 2-(dimethylamino)-5-fluorophenol has been utilized as a key intermediate in the preparation of more complex molecules. Its structural features allow for facile functionalization at multiple positions, enabling chemists to introduce additional substituents that can fine-tune the pharmacological properties of the final product. This flexibility has made it a valuable reagent in the development of new drugs targeting neurological disorders, infectious diseases, and cancer.

One particularly intriguing application of 2-(dimethylamino)-5-fluorophenol is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced toxicity. The basicity provided by the dimethylamino group and the electronic effects of the fluorophenol moiety make this compound an ideal candidate for constructing such inhibitors.

Moreover, recent studies have explored the potential of 2-(dimethylamino)-5-fluorophenol in the development of antiviral agents. The ability of fluorinated compounds to interfere with viral replication mechanisms has been well-documented. For example, certain fluoroaromatics have shown promise in inhibiting viral proteases and polymerases, which are essential for viral replication. The structural features of 2-(dimethylamino)-5-fluorophenol may allow it to interact with these viral targets effectively, potentially leading to novel antiviral therapies.

The synthetic methodologies employed in the preparation of 2-(dimethylamino)-5-fluorophenol also reflect its importance in modern chemical research. Traditional synthetic routes often involve nucleophilic aromatic substitution or condensation reactions to introduce the desired functional groups. However, recent innovations have focused on greener and more efficient synthetic protocols, such as transition-metal-catalyzed reactions and photoredox catalysis. These advancements not only improve yield and purity but also minimize waste generation, aligning with the principles of sustainable chemistry.

From a computational chemistry perspective, 2-(dimethylamino)-5-fluorophenol has been extensively studied to understand its molecular interactions and properties. Molecular modeling techniques have been employed to predict how this compound might bind to biological targets at the atomic level. These insights are crucial for rational drug design, allowing researchers to optimize molecular structures before synthesizing them in the laboratory. Such computational approaches have significantly accelerated the drug discovery process in recent years.

The future prospects of 2-(dimethylamino)-5-fluorophenol are promising, with ongoing research exploring its potential applications in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, new opportunities will arise for leveraging this compound's unique chemical properties. Whether it is through innovative synthetic strategies or cutting-edge computational methods, 2-(dimethylamino)-5-fluorophenol is poised to remain a cornerstone of pharmaceutical chemistry for years to come.